Cas no 7477-48-7 ( )

• Product name: &nbsp
• CAS No: 7477-48-7
• MF: C₁₆H₁₈N₂O₃
• MW: 286.32572
• CID: 980343
• PubChem ID: 344118

  Chemical and Physical Properties

Names and Identifiers

• 2-(quinoline-2-carbonylamino)hexanoic acid
• DTXSID90322283
• NSC400843
• AKOS009507438
• NSC-400843
• 7477-48-7
• DS-003442
•  

• Inchi： InChI=1S/C16H18N2O3/c1-2-3-7-14(16(20)21)18-15(19)13-10-9-11-6-4-5-8-12(11)17-13/h4-6,8-10,14H,2-3,7H2,1H3,(H,18,19)(H,20,21)
• InChI Key： JQMQDTQKMDHKQA-UHFFFAOYSA-N
• SMILES： CCCCC(C(=O)O)NC(=O)C1=NC2=CC=CC=C2C=C1

Computed Properties

• Exact Mass: 286.13184
• Monoisotopic Mass: 286.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 565.3°C at 760 mmHg
• Flash Point: 295.7°C
• Refractive Index: 1.602
• PSA: 79.29